2-(difluoromethyl)-1-methyl-1H-imidazole-4-carboxylic acid
Overview
Description
“2-(difluoromethyl)-1-methyl-1H-imidazole-4-carboxylic acid” is a compound that falls under the category of difluoromethylated compounds . Difluoromethylation processes are based on X–CF2H bond formation where X is C(sp), C(sp2), C(sp3), O, N or S . This field of research has seen significant advances due to the invention of multiple difluoromethylation reagents .
Synthesis Analysis
The synthesis of difluoromethylated compounds has seen significant developments in recent years. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C(sp2) sites both in stoichiometric and catalytic mode . Difluoromethylation of C(sp2)–H bond has also been accomplished through Minisci-type radical chemistry . An exciting departure in this sub-field is the precise site-selective installation of CF2H onto large biomolecules such as proteins .Chemical Reactions Analysis
Difluoromethylation reactions have seen significant advancements. The introduction of a CF2H group can be achieved via direct cross-coupling facilitated by a transition metal or through Minisci-type radical chemistry using a suitable difluoromethylation reagent . After attachment of CF2Y, the stabilizing ester, sulfone or phosphonate “Y” group is cleaved to generate CF2H .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(difluoromethyl)-1-methyl-1H-imidazole-4-carboxylic acid involves the reaction of 2-(difluoromethyl)-1-methylimidazole with ethyl chloroformate followed by hydrolysis to yield the desired product.", "Starting Materials": [ "2-(difluoromethyl)-1-methylimidazole", "ethyl chloroformate", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve 2-(difluoromethyl)-1-methylimidazole in diethyl ether.", "Step 2: Slowly add ethyl chloroformate to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 1 hour.", "Step 4: Add a solution of sodium hydroxide in water to the reaction mixture and stir for 30 minutes.", "Step 5: Extract the product with diethyl ether and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the diethyl ether solution to yield the desired product, 2-(difluoromethyl)-1-methyl-1H-imidazole-4-carboxylic acid." ] } | |
CAS RN |
2248380-17-6 |
Product Name |
2-(difluoromethyl)-1-methyl-1H-imidazole-4-carboxylic acid |
Molecular Formula |
C6H6F2N2O2 |
Molecular Weight |
176.1 |
Purity |
95 |
Origin of Product |
United States |
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